Cas no 65656-69-1 (1,5,9-Tribromocyclododeca-1,5,9-triene)
65656-69-1 structure
Product name:1,5,9-Tribromocyclododeca-1,5,9-triene
1,5,9-Tribromocyclododeca-1,5,9-triene Chemical and Physical Properties
Names and Identifiers
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- 1,5,9-Tribromocyclododeca-1,5,9-triene
- 65656-69-1
- DTXSID00793329
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- Inchi： InChI=1S/C12H15Br3/c13-10-4-1-5-11(14)7-3-9-12(15)8-2-6-10/h4,7-8H,1-3,5-6,9H2
- InChI Key： IRXJNHRXFMLVTR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 397.87034Da
- Monoisotopic Mass: 395.87239Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- Topological Polar Surface Area: 0Ų
- XLogP3: 5.4
1,5,9-Tribromocyclododeca-1,5,9-triene Related Literature
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Lei Zhao,Jiangtao Cheng RSC Adv., 2019,9, 16423-16430
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Noreen Rehmat,Antonio Toffoletti,Zafar Mahmood,Xue Zhang,Jianzhang Zhao,Antonio Barbon J. Mater. Chem. C, 2020,8, 4701-4712
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Jacob Tse-Wei Wang,Timothy W. Jones,Mihaela Grigore,Andre Cook,Dane W. deQuilettes,Roberto Brenes,Benjamin C. Duck,Kenrick F. Anderson,Noel W. Duffy,Bernard Wenger,Vladimir Bulović,Jian Pu,Jian Li,Bo Chi,Henry J. Snaith,Gregory J. Wilson J. Mater. Chem. A, 2019,7, 25511-25520
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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9. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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